Cas no 50537-08-1 (Ethyl 2-(3-chloro-4-nitrophenyl)propanoate)

• Product Name: Ethyl 2-(3-chloro-4-nitrophenyl)propanoate
• CAS No: 50537-08-1
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 933905
• PubChem ID: 13213767
• Update Time: 2025-04-19

Ethyl 2-(3-chloro-4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(3-CHLORO-4-NITROPHENYL)PROPIONATE
• ethyl 2-(3-chloro-4-nitrophenyl)propanoate
• 2-(3-CHLORO-4-NITRO-PHENYL)-PROPIONIC ACID ETHYL ESTER
• ethyl 2-(3-chloro-4-nitrobenzene)propionate
• DB-312567
• ethyl2-(3-chloro-4-nitrophenyl)propanoate
• ZQYLPVMDRALBFI-UHFFFAOYSA-N
• MFCD11053616
• AKOS027382630
• DTXSID90528566
• SCHEMBL3801755
• 50537-08-1
• Ethyl 2-(3-chloro-4-nitrophenyl)propanoate

• Inchi： 1S/C11H12ClNO4/c1-3-17-11(14)7(2)8-4-5-10(13(15)16)9(12)6-8/h4-7H,3H2,1-2H3
• InChI Key： ZQYLPVMDRALBFI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)OCC)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.04500
• Monoisotopic Mass: 257.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 3.43800